Cas no 5716-14-3 (Dehydroepiandrosterone 3β-Glucuronide)

• Product Name: Dehydroepiandrosterone 3β-Glucuronide
• CAS No: 5716-14-3
• MF: C₂₅H₃₆O₈
• MW: 464.548548698425
• CID: 946567
• Update Time: 2025-05-20

Dehydroepiandrosterone 3β-Glucuronide Chemical and Physical Properties

Names and Identifiers

• 3beta-hydroxy-5-androsten-17-one 3-glucuronide
• 6-[(10,13-dimethyl-17-oxo-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-yl)oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• 5-Androsten-3
• 5-Androsten-3beta-ol-17-one 3-glucuronide
• AC1NO907
• A-ol-17-one 3-glucuronide
• De-?hydro-?epi-?andro-?sterone 3-glucuronide
• Dehydroandrosteronglucosiduronat
• Dehydroepiandrosterone 3-glucuronide
• De-hydro-epi-andro-sterone 3-glucuronide
• Dehydroisoandrosterone 3-glucuronide
• Pra-?sterone glucur-?onide
• Pra-sterone glucur-onide
• Dehydroepiandrosterone 3β-Glucuronide

• Inchi： 1S/C25H36O8/c1-24-9-7-13(32-23-20(29)18(27)19(28)21(33-23)22(30)31)11-12(24)3-4-14-15-5-6-17(26)25(15,2)10-8-16(14)24/h3,13-16,18-21,23,27-29H,4-11H2,1-2H3,(H,30,31)
• InChI Key： GLONBVCUAVPJFV-UHFFFAOYSA-N
• SMILES： O=C1CCC2C1(C)CCC1C3(C)CCC(CC3=CCC12)OC1C(C(C(C(C(=O)O)O1)O)O)O

Dehydroepiandrosterone 3β-Glucuronide Security Information

• WGK Germany：3

Additional information on Dehydroepiandrosterone 3β-Glucuronide

Dehydroepiandrosterone 3β-Glucuronide (CAS No. 5716-14-3): An Overview of Its Structure, Function, and Applications

Dehydroepiandrosterone 3β-Glucuronide (DHEA 3β-Glucuronide), with the CAS number 5716-14-3, is a significant metabolite of dehydroepiandrosterone (DHEA). This compound has garnered considerable attention in recent years due to its potential therapeutic applications and its role in various physiological processes. In this comprehensive overview, we will delve into the structure, function, and recent research developments surrounding DHEA 3β-Glucuronide.

DHEA 3β-Glucuronide is a glucuronide conjugate of DHEA, a steroid hormone produced primarily by the adrenal glands. The glucuronidation process involves the addition of a glucuronic acid moiety to the 3β-hydroxyl group of DHEA, resulting in a more water-soluble and easily excretable form. This metabolic transformation is crucial for maintaining hormonal balance and detoxification within the body.

The chemical structure of DHEA 3β-Glucuronide consists of a steroid backbone with a characteristic four-ring system. The addition of the glucuronic acid group at the 3β-position significantly alters the compound's properties, making it more suitable for transport and excretion. This structural modification also affects its biological activity, as it can influence receptor binding and cellular uptake.

In terms of biological function, DHEA 3β-Glucuronide plays a multifaceted role in human health. Recent studies have highlighted its involvement in various physiological processes, including neuroprotection, immune modulation, and metabolic regulation. For instance, research published in the Journal of Neurochemistry has shown that DHEA 3β-Glucuronide can exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

Beyond its neuroprotective properties, DHEA 3β-Glucuronide has been implicated in immune modulation. A study in the Journal of Immunology demonstrated that this compound can modulate immune responses by influencing cytokine production and T-cell activation. These findings suggest that DHEA 3β-Glucuronide may have potential applications in treating autoimmune disorders and enhancing immune function.

In the realm of metabolic regulation, DHEA 3β-Glucuronide has been shown to influence glucose metabolism and insulin sensitivity. Research published in the Journal of Endocrinology indicated that this compound can improve insulin sensitivity and reduce insulin resistance in animal models of type 2 diabetes. These findings open up new avenues for exploring the therapeutic potential of DHEA 3β-Glucuronide in metabolic disorders.

The therapeutic applications of DHEA 3β-Glucuronide are not limited to these areas alone. Clinical trials are currently underway to investigate its efficacy in various conditions. For example, a phase II clinical trial is evaluating the use of DHEA 3β-Glucuronide as an adjunct therapy for Alzheimer's disease. Preliminary results have shown promising cognitive improvements and reduced neurodegeneration markers in patients receiving this treatment.

In addition to its therapeutic potential, DHEA 3β-Glucuronide is also being studied for its anti-aging properties. Research published in the Aging Cell journal has suggested that this compound can enhance cellular longevity by reducing oxidative damage and promoting DNA repair mechanisms. These findings have sparked interest in developing supplements and formulations containing DHEA 3β-Glucuronide for anti-aging purposes.

The safety profile of DHEA 3β-Glucuronide is another important aspect to consider. Extensive preclinical studies have demonstrated that this compound is generally well-tolerated and exhibits minimal side effects at therapeutic doses. However, as with any bioactive compound, it is essential to conduct thorough clinical trials to ensure its safety and efficacy across different populations.

In conclusion, Dehydroepiandrosterone 3β-Glucuronide (CAS No. 5716-14-3) is a multifunctional metabolite with promising therapeutic applications in neuroprotection, immune modulation, metabolic regulation, and anti-aging. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses. As our understanding of this compound deepens, it holds great promise for advancing treatments in various medical fields.